5,7-dimethyl-3-oxo-2-phenyl-3H-pyrazolo[1,2-a]pyrazol-4-ium-1-olate

• IUPAC Name: 1,3-dimethyl-7-oxo-6-phenylpyrazolo[1,2-a]pyrazol-4-ium-5-olate
• InChI: InChI=1S/C14H12N2O2/c1-9-8-10(2)16-14(18)12(13(17)15(9)16)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key: CTAUHSQYRZEMDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=[N+]2N1C(=O)C(=C2[O-])C3=CC=CC=C3)C
• Molecular Formula: C14H12N2O2
• DSSTOX Substance ID: DTXSID601331684
• Molecular Weight: 240.26 g/mol
• Solubility: 1.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 76434-58-7

Description

5,7-Dimethyl-3-oxo-2-phenyl-3H-pyrazolo[1,2-a]pyrazol-4-ium-1-olate (DMPP) is an organic compound with a unique structure and properties. It is a heterocyclic compound with a pyrazol-4-ium-1-olate group and a phenyl group. DMPP has multiple applications in scientific research, such as synthesis, mechanistic studies, and biochemical and physiological effects. In

Scientific Research Applications

• Electrical Conductivity Studies : A study by Al‐Shuja'a et al. (2011) investigated the charge transfer complex formed between this compound and iodine. They found that doping with iodine significantly increases the DC electrical conductivity of the complex, which may have potential applications in photovoltaic cells due to its thermal stability and small energy gap (Al‐Shuja'a, Obeid, & El-Shekeil, 2011).

• Microwave-assisted Nucleophilic Cleavage : Lynch et al. (2005) demonstrated the selective nucleophilic cleavage of this compound under solventless microwave conditions, leading to the formation of α-phenylmalonamides. This method offers an efficient synthesis route for α-phenylmalonamides, which could not be prepared using traditional solvent-based methods (Lynch, Spicer, & Mcclenaghan, 2005).

• Anti-Breast Cancer Activity : Ghorab et al. (2014) utilized 4-aminoantipyrine to synthesize derivatives of pyrazolone, including compounds related to 5,7-dimethyl-3-oxo-2-phenyl-3H-pyrazolo[1,2-a]pyrazol-4-ium-1-olate. These compounds were tested against the human tumor breast cancer cell line MCF7 and showed promising anticancer activities (Ghorab, El-Gazzar, & Alsaid, 2014).

• Synthesis of Heterocycles : Farag et al. (2004) described the synthesis of various heterocycles, including pyridones and pyrazolo[2,3-a]pyrimidines, using 5,7-dimethyl-3-oxo-2-phenyl-3H-pyrazolo[1,2-a]pyrazol-4-ium-1-olate derivatives. This study provides a new route for the synthesis of these heterocycles, which could have implications in pharmaceutical and material sciences (Farag, Dawood, & Elmenoufy, 2004).

• Antibacterial Activities : Asiri and Khan (2010) synthesized Schiff bases containing 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, a related compound, and screened them for antibacterial activities. Some of these compounds showed moderate to good antibacterial activity against various bacterial strains (Asiri & Khan, 2010).

Mechanism of Action

Target of Action

• The primary targets of this compound are not clearly recognized. However, it belongs to the pyrrolopyrazine scaffold, which contains both a pyrrole ring and a pyrazine ring. Compounds with this scaffold have exhibited various biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .